Cas no 2229546-38-5 (2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2229546-38-5
• MF: C₁₀H₁₁ClN₂O₂S
• MW: 258.724539995193
• CID: 6244979
• PubChem ID: 165636901
• Update Time: 2025-05-22

2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride
• EN300-1986981
• 2229546-38-5

• Inchi： 1S/C10H11ClN2O2S/c1-13-10-5-3-2-4-8(10)9(12-13)6-7-16(11,14)15/h2-5H,6-7H2,1H3
• InChI Key： PUMVULUQCNCMRK-UHFFFAOYSA-N
• SMILES： ClS(CCC1C2C=CC=CC=2N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 258.0229765g/mol
• Monoisotopic Mass: 258.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride

Compound CAS No. 2229546-38-5: 2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride

The compound with CAS No. 2229546-38-5, known as 2-(1-methyl-1H-indazol-3-yl)ethane-1-sulfonyl chloride, is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a sulfonyl chloride group attached to an ethane backbone, which is further connected to a substituted indazole ring. The indazole moiety, specifically the 1-methyl-substituted derivative, contributes to the unique electronic and steric properties of the molecule. Recent studies have highlighted the importance of such heterocyclic structures in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

One of the most notable aspects of this compound is its versatility in chemical reactions. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions with a wide range of amine, alcohol, and phenol derivatives. This reactivity makes it an invaluable building block in organic synthesis, particularly in the construction of complex molecules with precise functionalization.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, researchers have employed it as a key intermediate in the synthesis of novel kinase inhibitors and other bioactive molecules. The ability to selectively functionalize the indazole ring has opened new avenues for tuning the physicochemical properties of the resulting compounds, thereby enhancing their therapeutic potential.

In addition to its role in drug discovery, this compound has also found applications in materials science. The indazole-based structure has been incorporated into advanced materials such as conductive polymers and organic semiconductors, where it contributes to improved electronic properties and device performance.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Recent studies have focused on identifying biodegradation mechanisms and assessing its potential risks to aquatic ecosystems.

In conclusion, CAS No. 2229546-38-5, or 2-(1-methylindazol-3-yl)ethanesulfonyl chloride, stands out as a pivotal molecule in contemporary chemical research due to its diverse applications and promising future prospects.